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Compound of Interest

Compound Name: Spiramilactone B

Cat. No.: B1181425

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Spironolactone, including operational and disposal plans, to ensure the well-
being of laboratory personnel and compliance with safety regulations.

Quantitative Data Summary

To facilitate a clear understanding of its properties, the following tables summarize key
guantitative data for Spironolactone.

Table 1: Physical and Chemical Properties of Spironolactone

Property Value

Molecular Formula C24H3204S

Molar Mass 416.57 g/mol [1]

Appearance White to light tan crystalline powder[1]
Melting Point 134-135 °CJ[1]

Water Solubility 22 mg/L[1]

Log P (Octanol/Water) 2.78[2]
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Table 2: Hazard Identification and Classification

Hazard Classification GHS Category Hazard Statement

H351: Suspected of causing

Carcinogenicity 2 [3]14][5]
cancer

H360: May damage fertility or

Reproductive Toxicity 1B )
the unborn child[3][5]

- o H373: May cause damage to
Specific Target Organ Toxicity
organs through prolonged or
(Repeated Exposure)
repeated exposure[3][4][5]

Detailed Experimental Protocols

Adherence to strict protocols is crucial when working with Spironolactone due to its hazardous
properties. The following step-by-step guidance outlines the necessary procedures for safe
handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

» Engineering Controls: Always handle Spironolactone in a well-ventilated area.[6] For
procedures that may generate dust, a chemical fume hood is required.[5]

e Eye and Face Protection: Wear chemical safety goggles or glasses.[7][8]

» Hand Protection: Impervious gloves, such as nitrile or neoprene, are mandatory to prevent
skin contact.[3]

» Body Protection: A laboratory coat must be worn.[6] For larger scale operations, additional
protective clothing may be necessary.

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved respirator for particulates should be used.[8]
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Operational Plan for Safe Handling

e Pre-Handling Preparations:

o Thoroughly review the Safety Data Sheet (SDS) for Spironolactone before commencing
any work.[5]

o Ensure that a safety shower and eyewash station are readily accessible.
o Demarcate the handling area and restrict access to authorized personnel only.

e Handling Procedures:

[¢]

Minimize the generation of dust.[3][8]

[e]

Avoid direct contact with the skin, eyes, and clothing.[6]

o

Do not eat, drink, or smoke in the designated handling area.

[¢]

Keep the container tightly sealed when not in use.

[¢]

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][8]
e Emergency Procedures:

o In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with copious amounts of soap and water.[5]

o In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, holding the eyelids open.[5]

o In case of inhalation: Move the individual to fresh air.[3][9]
o In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7]

o In all cases of exposure, seek immediate medical attention and provide the SDS to the
medical personnel.[3][5]
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Disposal Plan

Proper disposal of Spironolactone and associated waste is critical to prevent environmental
contamination and accidental exposure.

e Waste Segregation and Collection:

o All Spironolactone waste, including contaminated PPE and cleaning materials, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.[3][8]

» Disposal Method:

o Dispose of the hazardous waste through a licensed and approved waste disposal facility.

[5]
o Do not dispose of Spironolactone in the regular trash or pour it down the drain.[10]

o For unused medicinal products, a drug take-back program is the preferred method of
disposal.[10] Spironolactone is not on the FDA's "flush list".[11]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Spironolactone,
from preparation to disposal.
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Spironolactone Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of
Spironolactone in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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